2-ethyl-N-(trifluoromethyl)aniline

• Molecular Formula: C9H10F3N
• Molecular Weight: 189.18 g/mol
• IUPAC Name: 2-ethyl-N-(trifluoromethyl)aniline
• InChI: InChI=1S/C9H10F3N/c1-2-7-5-3-4-6-8(7)13-9(10,11)12/h3-6,13H,2H2,1H3
• InChI Key: LUGFEINFYINBQF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(F)(F)F

Description

2-Ethyl-N-(trifluoromethyl)aniline is a substituted aniline derivative featuring an ethyl group at the ortho (2-) position of the aromatic ring and a trifluoromethyl (-CF₃) group attached to the nitrogen atom. This structure combines steric hindrance from the ortho-ethyl substituent with the electron-withdrawing properties of the N-trifluoromethyl group, influencing its physicochemical behavior and biological interactions.

Comparison with Similar Compounds

Key Findings :

• Ortho effect : Ortho-substituted compounds (e.g., 2-(trifluoromethyl)aniline) exhibit reduced basicity due to steric and electronic effects, enhancing their selectivity in biological systems .
• Para-substitution : 4-(Trifluoromethyl)aniline derivatives demonstrate superior enzyme inhibition, attributed to optimal spatial alignment with active sites .

N-Substituted Trifluoromethyl Anilines

Replacing the hydrogen on the aniline nitrogen with -CF₃ alters electronic properties and steric bulk:

Compound	N-Substituent	Key Properties/Activities	Reference
N-Ethyl-2-nitro-4-(trifluoromethyl)aniline	-N-Et	Moderate similarity (0.94) to target compound; nitro group enhances reactivity
N-Tolyl sulfonylurea derivatives	-SO₂-Tolyl	High synthetic yields (70–90%); potential antidiabetic activity

Key Findings :

• Steric hindrance : Bulky N-substituents (e.g., -CF₃) may limit accessibility to enzyme binding pockets, reducing potency compared to smaller groups like -CH₃ .

Key Findings :

• Ortho-substituted derivatives : Consistently show lower cytotoxicity, making them preferable for therapeutic development .
• N-functionalization : Urea and carbamate derivatives of trifluoromethylanilines exhibit enhanced bioactivity but require careful balancing of substituent effects .

Key Findings :

• Ortho-ethyl synthesis : Likely requires directed lithiation or Friedel-Crafts alkylation, similar to methods for 2-ethynyl derivatives .